Cas no 817-97-0 ( )

• Product name: &nbsp
• CAS No: 817-97-0
• MF: C₆H₁₁NOS
• MW: 145.222640275955
• CID: 987124
• PubChem ID: 3032360

  Chemical and Physical Properties

Names and Identifiers

• Allylthiocarbamic acid O-ethyl ester
• O-ethyl N-prop-2-enylcarbamothioate
• WLN: SUYO2&M2U1
• BRN 1756412
• AKOS006352083
• O-Ethyl allylcarbamothioate
• DTXSID40231250
• N-Allyl O-ethyl thiocarbamate
• 817-97-0
• ZRPRNLNEYWYWLO-UHFFFAOYSA-N
• SCHEMBL7074751
• NSC203343
• Allylthiourethan
• UNII-BG2QL44T7C
• CARBAMIC ACID, ALLYLTHIO-, O-ETHYL ESTER
• (allylamino)-methanethioic acid O-ethyl ester
• N-Allylthiocarbamic acid O-ethyl ester
• O-Ethyl allylthiocarbamate
• CARBAMIC ACID, N-ALLYLTHIO-, O-ETHYL ESTER
• O-Ethyl 2-propenylcarbamothioate
• BG2QL44T7C
• NSC 203343
• Carbamothioic acid, 2-propenyl-, O-ethyl ester
• CARBAMOTHIOIC ACID, N-2-PROPEN-1-YL-, O-ETHYL ESTER
• NSC-203343
• N-Allyl-O-ethylthionocarbamate
•  

• Inchi： InChI=1S/C6H11NOS/c1-3-5-7-6(9)8-4-2/h3H,1,4-5H2,2H3,(H,7,9)
• InChI Key： ZRPRNLNEYWYWLO-UHFFFAOYSA-N
• SMILES： CCOC(=S)NCC=C

Computed Properties

• Exact Mass: 145.056
• Monoisotopic Mass: 145.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.016
• Boiling Point: 170°C at 760 mmHg
• Flash Point: 56.6°C
• Refractive Index: 1.502
• PSA: 53.35000
• LogP: 1.47430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thiocarbamic acid derivatives Thiocarbamic acid esters